Cas no 477862-34-3 (4-4-(2-Thienyl)-2-pyrimidinylphenyl 2-thiophenecarboxylate)

4-4-(2-Thienyl)-2-pyrimidinylphenyl 2-thiophenecarboxylate is a specialized organic compound featuring a pyrimidine core linked to thiophene moieties, enhancing its electronic and structural properties. This heterocyclic derivative is of interest in materials science and pharmaceutical research due to its potential as a building block for conjugated systems or bioactive molecules. The presence of thiophene groups contributes to its electron-rich character, making it suitable for applications in organic electronics, such as semiconductors or optoelectronic devices. Its rigid aromatic framework also suggests utility in designing ligands or small-molecule inhibitors. The compound’s synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial applications.

4-4-(2-Thienyl)-2-pyrimidinylphenyl 2-thiophenecarboxylate structure

477862-34-3 structure

Product Name:4-4-(2-Thienyl)-2-pyrimidinylphenyl 2-thiophenecarboxylate

CAS No:477862-34-3

MF:

MW:

MDL:MFCD02082799

CID:4652662

Update Time:2025-06-15

4-4-(2-Thienyl)-2-pyrimidinylphenyl 2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

- 4-4-(2-Thienyl)-2-pyrimidinylphenyl 2-thiophenecarboxylate
- MDL： MFCD02082799

4-4-(2-Thienyl)-2-pyrimidinylphenyl 2-thiophenecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	163746-1mg	4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate	477862-34-3		1mg	$90.00	2023-09-05
Matrix Scientific	163746-5mg	4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate	477862-34-3		5mg	$105.00	2023-09-05
Matrix Scientific	163746-10mg	4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate	477862-34-3		10mg	$146.00	2023-09-05
TRC	T146605-0.5mg	4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate	477862-34-3		0.5mg	$ 50.00	2022-06-03
TRC	T146605-1mg	4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate	477862-34-3		1mg	$ 80.00	2022-06-03
TRC	T146605-2.5mg	4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate	477862-34-3		2.5mg	$ 155.00	2022-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00864734-1g	4-[4-(Thiophen-2-yl)pyrimidin-2-yl]phenyl thiophene-2-carboxylate	477862-34-3	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI81831-1mg	4-[4-(thiophen-2-yl)pyrimidin-2-yl]phenyl thiophene-2-carboxylate	477862-34-3	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI81831-5mg	4-[4-(thiophen-2-yl)pyrimidin-2-yl]phenyl thiophene-2-carboxylate	477862-34-3	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI81831-10mg	4-[4-(thiophen-2-yl)pyrimidin-2-yl]phenyl thiophene-2-carboxylate	477862-34-3	>90%	10mg	$240.00	2024-04-19

4-4-(2-Thienyl)-2-pyrimidinylphenyl 2-thiophenecarboxylate Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Related Categories

Additional information on 4-4-(2-Thienyl)-2-pyrimidinylphenyl 2-thiophenecarboxylate

Recent Advances in the Study of 4-4-(2-Thienyl)-2-pyrimidinylphenyl 2-thiophenecarboxylate (CAS: 477862-34-3)

The compound 4-4-(2-Thienyl)-2-pyrimidinylphenyl 2-thiophenecarboxylate (CAS: 477862-34-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and pyrimidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of interest is the role of 477862-34-3 in kinase inhibition. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and this compound has demonstrated selective inhibition against specific kinase families. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its potent activity against ABL1 and SRC kinases, which are implicated in chronic myeloid leukemia (CML) and other malignancies. The study employed molecular docking and kinetic assays to elucidate the binding interactions, revealing a high affinity for the ATP-binding sites of these kinases.

In addition to its kinase inhibitory properties, 4-4-(2-Thienyl)-2-pyrimidinylphenyl 2-thiophenecarboxylate has been explored for its potential in neurodegenerative diseases. A recent preclinical study investigated its neuroprotective effects in models of Parkinson's disease, where it was found to attenuate oxidative stress and mitochondrial dysfunction. The compound's ability to cross the blood-brain barrier (BBB) was confirmed through pharmacokinetic studies, making it a viable candidate for further development in this area.

Structural modifications of 477862-34-3 have also been a focus of recent research. By introducing various substituents on the thiophene and pyrimidine rings, researchers have aimed to enhance its bioavailability and reduce off-target effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of several analogs with improved metabolic stability and reduced cytotoxicity, paving the way for future clinical trials.

Despite these advancements, challenges remain in the development of 4-4-(2-Thienyl)-2-pyrimidinylphenyl 2-thiophenecarboxylate as a therapeutic agent. Issues such as solubility, metabolic clearance, and potential drug-drug interactions need to be addressed through further optimization and in vivo studies. Nevertheless, the compound's versatile pharmacological profile and structural adaptability make it a promising candidate for continued investigation.

In conclusion, the latest research on 477862-34-3 underscores its potential as a multifaceted therapeutic agent with applications in oncology, neurology, and beyond. Ongoing studies are expected to provide deeper insights into its mechanisms and clinical utility, positioning it as a valuable asset in the pharmaceutical pipeline.